Cas no 2162146-38-3 ((1-Methoxyindol-3-yl)methyl α-Glucosinolate Potassium Salt)

• Product Name: (1-Methoxyindol-3-yl)methyl α-Glucosinolate Potassium Salt
• CAS No: 2162146-38-3
• MF: C₁₇H₂₃KN₂O₁₀S₂
• MW: 518.600223779678
• CID: 5729486
• Update Time: 2025-05-20

(1-Methoxyindol-3-yl)methyl α-Glucosinolate Potassium Salt Chemical and Physical Properties

Names and Identifiers

• (1-Methoxyindol-3-yl)methyl α-Glucosinolate Potassium Salt

• Inchi： 1S/C17H22N2O10S2.K.H/c1-27-19-7-9(10-4-2-3-5-11(10)19)6-13(18-29-31(24,25)26)30-17-16(23)15(22)14(21)12(8-20)28-17;;/h2-5,7,12,14-17,20-23H,6,8H2,1H3,(H,24,25,26);;/b18-13-;;/t12-,14-,15+,16-,17-;;/m1../s1
• InChI Key： AHYKXBPWFYIWLS-KEXRTQENSA-N
• SMILES： C(C1=CN(OC)C2=CC=CC=C12)/C(=N/OS(O)(=O)=O)/S[C@@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O.[KH]

Additional information on (1-Methoxyindol-3-yl)methyl α-Glucosinolate Potassium Salt

Comprehensive Overview of (1-Methoxyindol-3-yl)methyl α-Glucosinolate Potassium Salt (CAS No. 2162146-38-3)

(1-Methoxyindol-3-yl)methyl α-Glucosinolate Potassium Salt (CAS No. 2162146-38-3) is a specialized glucosinolate derivative with significant potential in biochemical and pharmaceutical research. This compound belongs to the class of indole glucosinolates, which are known for their roles in plant defense mechanisms and human health benefits. The presence of a methoxyindole moiety and a potassium salt group enhances its solubility and stability, making it a valuable candidate for various applications.

The molecular structure of (1-Methoxyindol-3-yl)methyl α-Glucosinolate Potassium Salt features a unique combination of an indole ring and a glucosinolate backbone. This structural configuration is of particular interest to researchers studying plant metabolites and their bioactive properties. Recent studies have highlighted its potential as a precursor for bioactive compounds that may influence cellular signaling pathways, making it a subject of growing interest in nutraceutical and pharmacological research.

One of the most compelling aspects of (1-Methoxyindol-3-yl)methyl α-Glucosinolate Potassium Salt is its relevance to current trends in natural product chemistry and functional foods. With increasing consumer demand for plant-based bioactive ingredients, this compound aligns with the search for novel dietary supplements and health-promoting agents. Its potential role in modulating gut microbiota and supporting metabolic health has also attracted attention, particularly in the context of personalized nutrition.

From a synthetic chemistry perspective, (1-Methoxyindol-3-yl)methyl α-Glucosinolate Potassium Salt offers opportunities for the development of new biocatalysts and enzyme inhibitors. Researchers are exploring its utility in designing targeted therapies for metabolic disorders, leveraging its unique chemical properties. Additionally, its stability under physiological conditions makes it a promising candidate for drug delivery systems and bioconjugation strategies.

The market for specialty glucosinolates like (1-Methoxyindol-3-yl)methyl α-Glucosinolate Potassium Salt is expanding, driven by advancements in analytical techniques and high-throughput screening. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of academic and industrial researchers. Its applications span agricultural science, where it may contribute to crop protection, and biomedical research, where it could aid in the discovery of new therapeutic agents.

In summary, (1-Methoxyindol-3-yl)methyl α-Glucosinolate Potassium Salt (CAS No. 2162146-38-3) represents a fascinating intersection of natural product chemistry, biotechnology, and health sciences. Its unique structural features and broad applicability make it a compound of significant interest for researchers and industry professionals alike. As the scientific community continues to uncover its potential, this glucosinolate derivative is poised to play a pivotal role in emerging fields such as precision medicine and sustainable agriculture.